Cas no 1268095-80-2 (5-(3-Methoxyphenyl)nicotinonitrile)

5-(3-Methoxyphenyl)nicotinonitrile is a versatile heterocyclic compound featuring a nicotinonitrile core substituted with a 3-methoxyphenyl group. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its nitrile functionality offers reactivity for further derivatization, while the methoxyphenyl moiety enhances solubility and modulates binding interactions in target molecules. The compound is particularly useful in the development of kinase inhibitors and other bioactive molecules due to its ability to engage in hydrogen bonding and π-π stacking. High purity and consistent quality ensure reliable performance in research and industrial applications.

5-(3-Methoxyphenyl)nicotinonitrile structure

1268095-80-2 structure

Product Name:5-(3-Methoxyphenyl)nicotinonitrile

CAS No:1268095-80-2

MF:C₁₃H₁₀N₂O

MW:210.23130273819

CID:1033638

PubChem ID:71303503

Update Time:2025-05-27

5-(3-Methoxyphenyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(3-Methoxyphenyl)nicotinonitrile
- 5-(3-methoxyphenyl)pyridine-3-carbonitrile
- DB-295699
- J-516178
- DTXSID40744976
- A1-53476
- 1268095-80-2
- Inchi： 1S/C13H10N2O/c1-16-13-4-2-3-11(6-13)12-5-10(7-14)8-15-9-12/h2-6,8-9H,1H3
- InChI Key： GNEHPQKVOLJGFU-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1C=NC=C(C#N)C=1

Computed Properties

Exact Mass: 210.079312947g/mol
Monoisotopic Mass: 210.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 45.9Å²

5-(3-Methoxyphenyl)nicotinonitrile Pricemore >>

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